Cas no 83823-19-2 (6-chloro-2H-chromene-3-carboxamide)

83823-19-2 structure
Product name:6-chloro-2H-chromene-3-carboxamide
6-chloro-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-2H-chromene-3-carboxamide
- Z147129678
- 83823-19-2
- NSC147928
- UNII-AI6NA4YY50
- BRN 4426619
- 6-Chloro-2H-1-benzopyran-3-carboxamide
- DTXSID40232722
- AKOS009074974
- NSC 147928
- 2H-1-BENZOPYRAN-3-CARBOXAMIDE, 6-CHLORO-
- AI6NA4YY50
- NSC-147928
- SCHEMBL26402084
-
- Inchi: InChI=1S/C10H8ClNO2/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-4H,5H2,(H2,12,13)
- InChI Key: AEVIHJUGCAKAMU-UHFFFAOYSA-N
- SMILES: C1C(=CC2=C(O1)C=CC(=C2)Cl)C(=O)N
Computed Properties
- Exact Mass: 209.0243562g/mol
- Monoisotopic Mass: 209.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.3Ų
6-chloro-2H-chromene-3-carboxamide Related Literature
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Jose A. Bencomo,Scott T. Iacono,Jena McCollum J. Mater. Chem. A, 2018,6, 12308-12315
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Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
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Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
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Bastian C. Krüger,Sven Meyer,Tim Schäfer Phys. Chem. Chem. Phys., 2016,18, 22355-22363
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Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411
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